![molecular formula C8H6FNO3 B1303987 2'-Fluoro-5'-nitroacetophenone CAS No. 79110-05-7](/img/structure/B1303987.png)
2'-Fluoro-5'-nitroacetophenone
Overview
Description
“2’-Fluoro-5’-nitroacetophenone” is a chemical compound with the CAS number 79110-05-7 . It is also known as 1-(2-Fluoro-5-nitrophenyl)-ethanone .
Molecular Structure Analysis
The molecular formula of “2’-Fluoro-5’-nitroacetophenone” is C8H6FNO3 . The molecular weight is 183.14 .Physical And Chemical Properties Analysis
“2’-Fluoro-5’-nitroacetophenone” is a solid at 20 degrees Celsius . It appears as a white to yellow to green powder or crystal .Scientific Research Applications
Organic Synthesis
2’-Fluoro-5’-nitroacetophenone: is a valuable intermediate in organic synthesis. Its chemical structure allows it to undergo various reactions, such as reduction, nucleophilic substitution, and condensation, to produce a range of organic compounds. For instance, it can be used to synthesize complex molecules with potential pharmacological activities .
Medicinal Chemistry
In medicinal chemistry, 2’-Fluoro-5’-nitroacetophenone serves as a precursor for the development of drug candidates. Its fluorine atom is particularly significant as fluorinated compounds often exhibit enhanced biological activity and metabolic stability. This makes it a key starting material in the design of new therapeutic agents .
Materials Science
The compound finds applications in materials science due to its ability to act as a monomer or a cross-linking agent in polymer synthesis. Polymers derived from 2’-Fluoro-5’-nitroacetophenone could have unique properties, such as increased resistance to degradation or improved mechanical strength .
Environmental Science
2’-Fluoro-5’-nitroacetophenone: can be utilized in environmental science research, particularly in the study of degradation pathways of nitroaromatic compounds. Understanding its breakdown products and their environmental impact is crucial for assessing the ecological risks associated with nitroaromatic pollutants .
Analytical Chemistry
This compound is used as a standard or reference material in analytical chemistry. Its well-defined properties, such as melting point and purity, make it suitable for calibrating instruments or validating analytical methods like gas chromatography and mass spectrometry .
Pharmacology
In pharmacology, 2’-Fluoro-5’-nitroacetophenone may be involved in pharmacokinetic studies. Its distinctive structural features allow researchers to explore its absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development .
Biochemistry
Biochemists use 2’-Fluoro-5’-nitroacetophenone to study enzyme-catalyzed reactions involving nitroaromatic compounds. It can serve as a substrate to investigate the specificity and mechanism of action of enzymes like nitroreductases .
Chemical Education
Lastly, 2’-Fluoro-5’-nitroacetophenone is employed in chemical education as a teaching aid. It provides a practical example of a nitroaromatic compound that students can work with in laboratory courses to learn about various chemical reactions and analytical techniques .
Safety And Hazards
“2’-Fluoro-5’-nitroacetophenone” may cause respiratory irritation, skin irritation, and serious eye irritation . It is advised to use this compound only outdoors or in a well-ventilated area, and protective measures such as gloves, protective clothing, eye protection, and face protection should be worn .
properties
IUPAC Name |
1-(2-fluoro-5-nitrophenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6FNO3/c1-5(11)7-4-6(10(12)13)2-3-8(7)9/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCXOSCQTHVTUET-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6FNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70381732 | |
Record name | 1-(2-Fluoro-5-nitrophenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70381732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Fluoro-5-nitrophenyl)ethanone | |
CAS RN |
79110-05-7 | |
Record name | 1-(2-Fluoro-5-nitrophenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70381732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(2-fluoro-5-nitrophenyl)ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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